Cas no 793727-65-8 (1-(2-chloroquinolin-3-yl)-N-[2-(cyclohexen-1-yl)ethyl]methanimine)

• Product Name: 1-(2-chloroquinolin-3-yl)-N-[2-(cyclohexen-1-yl)ethyl]methanimine
• CAS No: 793727-65-8
• MF: C₁₈H₁₉ClN₂
• MW: 298.809863328934
• CID: 6453318
• PubChem ID: 2566009
• Update Time: 2025-10-13

1-(2-chloroquinolin-3-yl)-N-[2-(cyclohexen-1-yl)ethyl]methanimine Chemical and Physical Properties

Names and Identifiers

• Z57044242
• AKOS030751377
• 1-(2-chloroquinolin-3-yl)-N-[2-(cyclohexen-1-yl)ethyl]methanimine
• EN300-26593022
• AKOS001085620
• 793727-65-8
• [(2-chloroquinolin-3-yl)methylidene][2-(cyclohex-1-en-1-yl)ethyl]amine

• Inchi： 1S/C18H19ClN2/c19-18-16(12-15-8-4-5-9-17(15)21-18)13-20-11-10-14-6-2-1-3-7-14/h4-6,8-9,12-13H,1-3,7,10-11H2/b20-13+
• InChI Key： IMASAUOSKJPGLG-DEDYPNTBSA-N
• SMILES： ClC1=C(C=C2C=CC=CC2=N1)/C=N/CCC1=CCCCC1

Computed Properties

• Exact Mass: 298.1236763g/mol
• Monoisotopic Mass: 298.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 25.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 1-(2-chloroquinolin-3-yl)-N-[2-(cyclohexen-1-yl)ethyl]methanimine

Introduction to 1-(2-chloroquinolin-3-yl)-N-[2-(cyclohexen-1-yl)ethyl]methanimine (CAS No. 793727-65-8)

1-(2-chloroquinolin-3-yl)-N-[2-(cyclohexen-1-yl)ethyl]methanimine, a compound with the CAS number 793727-65-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 2-chloroquinolin-3-yl moiety and an N-[2-(cyclohexen-1-yl)ethyl]methanimine substituent suggests unique chemical properties that make it a promising candidate for further exploration.

The compound's structure combines the rigidity of the quinoline scaffold with the flexibility of the cyclohexene ring, creating a balance that is conducive to biological activity. The 2-chloroquinolin-3-yl group is particularly noteworthy, as quinoline derivatives are well-documented for their pharmacological properties. Quinolines have been extensively studied for their antimicrobial, antimalarial, and anticancer activities, making this moiety a valuable component in the design of novel therapeutic agents.

In recent years, there has been a growing interest in developing new molecules that can modulate biological pathways associated with various diseases. The N-[2-(cyclohexen-1-yl)ethyl]methanimine part of the molecule introduces a unique alkylamine group that can interact with biological targets in ways that differ from traditional pharmacophores. This structural feature opens up possibilities for designing drugs with enhanced selectivity and reduced side effects.

The synthesis of 1-(2-chloroquinolin-3-yl)-N-[2-(cyclohexen-1-yl)ethyl]methanimine involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the 2-chloroquinolin-3-yl group typically involves halogenation reactions, while the attachment of the N-[2-(cyclohexen-1-yl)ethyl]methanimine moiety may require nucleophilic substitution or condensation reactions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, can be employed to improve efficiency and minimize byproduct formation.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have focused on its interactions with enzymes and receptors involved in disease pathways. The quinoline scaffold is known to exhibit binding affinity for various targets, including kinases and transcription factors, which are critical in cancer biology. Additionally, the cyclohexene ring can influence the compound's solubility and bioavailability, making it an attractive candidate for oral administration.

One of the most exciting aspects of 1-(2-chloroquinolin-3-yl)-N-[2-(cyclohexen-1-yl)ethyl]methanimine is its potential in oncology research. Quinoline derivatives have shown promise in inhibiting growth factor receptors and downstream signaling pathways that are aberrantly activated in cancer cells. The unique combination of structural elements in this compound may lead to the development of more effective anticancer drugs with improved therapeutic indices.

In addition to its oncological applications, this molecule has also been investigated for its antimicrobial properties. The quinoline moiety is known to disrupt bacterial cell membranes and interfere with essential metabolic processes. Preliminary studies suggest that 1-(2-chloroquinolin-3-yl)-N-[2-(cyclohexen-1-yl)ethyl]methanimine exhibits potent activity against resistant strains of bacteria, making it a valuable asset in the fight against antibiotic-resistant infections.

The development of new drug candidates is not without challenges. One major concern is the potential for off-target effects, which can lead to unwanted side effects. However, through rational drug design and computational modeling, researchers can predict and minimize these interactions. The use of high-throughput screening technologies allows for rapid testing of numerous compounds against various biological targets, facilitating the identification of those with optimal pharmacokinetic profiles.

The future prospects for 1-(2-chloroquinolin-3-yl)-N-[2-(cyclohexen-1-yilethymethanimine are promising. As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that can effectively modulate these pathways. Collaborative efforts between synthetic chemists, biologists, and clinicians will be essential in translating laboratory discoveries into clinical applications.

In conclusion, 1-(2-chloroquinolin-3-yi)-N-[2(cyclohexen^-1-yli)ethyl)methanimine (CAS No.793727- 65 8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a promising candidate for further development in medicinal chemistry and drug discovery. As research continues to uncover new therapeutic applications, this compound holds great potential for improving human health.